7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one

• IUPAC Name: 7-[(3-methylphenyl)methyl]-2,7-diazaspiro[4.5]decan-6-one
• InChI: InChI=1S/C16H22N2O/c1-13-4-2-5-14(10-13)11-18-9-3-6-16(15(18)19)7-8-17-12-16/h2,4-5,10,17H,3,6-9,11-12H2,1H3
• InChI Key: RLANWUSTDBQTPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCCC3(C2=O)CCNC3
• Molecular Formula: C16H22N2O
• Molecular Weight: 258.36 g/mol

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